Cas no 119647-72-2 (1H-Pyrrole-3-butanoic acid, 5-(ethoxycarbonyl)-)

• Product Name: 1H-Pyrrole-3-butanoic acid, 5-(ethoxycarbonyl)-
• CAS No: 119647-72-2
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• MDL: MFCD25956394
• CID: 3676186
• PubChem ID: 15272822
• Update Time: 2025-04-22

1H-Pyrrole-3-butanoic acid, 5-(ethoxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-butanoic acid, 5-(ethoxycarbonyl)-
• 4-[5-(ethoxycarbonyl)-1H-pyrrol-3-yl]butanoic acid
• 4-[5-(Ethoxycarbonyl)-3-pyrrolyl]butanoic Acid
• 4-(5-ethoxycarbonyl-1H-pyrrol-3-yl)butanoic acid
• DA-47433
• 4-(5-(Ethoxycarbonyl)-1H-pyrrol-3-yl)butanoic acid
• F51035
• 119647-72-2
• ZLUXTLMRWGOZNG-UHFFFAOYSA-N
• MFCD25956394
• SCHEMBL14916685
• SY264714
• SB62929
• 4-(5-(Ethoxycarbonyl)-1H-pyrrol-3-yl)butanoicacid
• 4-[5-(Ethoxycarbonyl)-3-pyrrolyl]butanoicAcid

• MDL： MFCD25956394
• Inchi： 1S/C11H15NO4/c1-2-16-11(15)9-6-8(7-12-9)4-3-5-10(13)14/h6-7,12H,2-5H2,1H3,(H,13,14)
• InChI Key： ZLUXTLMRWGOZNG-UHFFFAOYSA-N
• SMILES： N1C(C(OCC)=O)=CC(CCCC(O)=O)=C1

Computed Properties

• Exact Mass: 225.10010796Da
• Monoisotopic Mass: 225.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives